Cas no 2680793-56-8 (4-Acetamido-2-fluoro-3-methoxybenzoic acid)

• Product Name: 4-Acetamido-2-fluoro-3-methoxybenzoic acid
• CAS No: 2680793-56-8
• MF: C₁₀H₁₀FNO₄
• MW: 227.189106464386
• CID: 6228389
• PubChem ID: 165909364
• Update Time: 2025-06-08

4-Acetamido-2-fluoro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetamido-2-fluoro-3-methoxybenzoic acid
• 2680793-56-8
• EN300-28274840
• 4-Acetamido-2-fluoro-3-methoxybenzoic acid

• Inchi： 1S/C10H10FNO4/c1-5(13)12-7-4-3-6(10(14)15)8(11)9(7)16-2/h3-4H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： WCKOUXYELMFCAK-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1OC)NC(C)=O

Computed Properties

• Exact Mass: 227.05938596g/mol
• Monoisotopic Mass: 227.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-Acetamido-2-fluoro-3-methoxybenzoic acid

Introduction to 4-Acetamido-2-fluoro-3-methoxybenzoic acid (CAS No. 2680793-56-8)

4-Acetamido-2-fluoro-3-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680793-56-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of fluoro-substituted benzoic acids, a group known for their diverse biological activities and potential therapeutic applications. The presence of both an acetamido and a fluoro group, along with a methoxy substituent, endows this molecule with unique structural and functional properties that make it a valuable scaffold for drug discovery and development.

The fluoro atom, in particular, is a key structural feature in many bioactive molecules due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. In the case of 4-Acetamido-2-fluoro-3-methoxybenzoic acid, the electron-withdrawing nature of the fluoro group can influence the electronic distribution of the aromatic ring, thereby affecting its reactivity and interactions with biological targets. This has led to extensive research into its derivatives as potential candidates for treating various diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer.

Recent studies have highlighted the importance of fluoro-substituted benzoic acids in medicinal chemistry. For instance, researchers have demonstrated that compounds with similar structural motifs can exhibit potent inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. The acetamido group in 4-Acetamido-2-fluoro-3-methoxybenzoic acid further enhances its potential as a pharmacophore by providing a hydrogen bond acceptor site, which can improve binding interactions with biological targets.

The methoxy substituent at the 3-position of the benzoic acid core adds another layer of functional complexity. Methoxy groups are known to influence both the solubility and metabolic fate of molecules, making them valuable for optimizing pharmacokinetic properties. In the context of 4-Acetamido-2-fluoro-3-methoxybenzoic acid, this group may contribute to stabilizing the molecule in biological environments while also facilitating interactions with specific receptors or enzymes.

One of the most compelling aspects of 4-Acetamido-2-fluoro-3-methoxybenzoic acid is its versatility as a starting material for synthesizing more complex derivatives. Medicinal chemists have leveraged this compound to develop novel analogs with enhanced biological activity and improved drug-like properties. For example, modifications at the 4-position, such as introducing additional functional groups or heterocycles, can lead to compounds with significantly different pharmacological profiles.

In clinical research, 4-Acetamido-2-fluoro-3-methoxybenzoic acid has been investigated for its potential role in modulating immune responses. Fluoro-substituted benzoic acids have shown promise in preclinical studies as immunomodulators, capable of influencing pathways involved in autoimmune diseases and allergic reactions. The combination of an acetamido, fluoro, and methoxy group makes this compound an attractive candidate for further exploration in this area.

The synthesis of 4-Acetamido-2-fluoro-3-methoxybenzoic acid typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of 4-Acetamido-2-fluoro-3-methoxybenzoic acid to biological targets. These studies have provided insights into how the arrangement of its functional groups interacts with receptors or enzymes at an atomic level. Such information is crucial for designing next-generation drugs that exhibit higher efficacy and selectivity.

The growing interest in fluorinated compounds stems from their widespread presence in approved drugs due to their ability to enhance bioavailability and therapeutic effects. For example, fluoroquinolones are a class of antibiotics that incorporate fluorine atoms to improve their antibacterial activity. Similarly, other therapeutic classes such as antiviral agents and anticancer drugs have benefited from fluorine substitution.

In conclusion,4-Acetamido-2-fluoro-3-methoxybenzoic acid (CAS No. 2680793-56-8) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—combining an acetamido, a fluoro, and a methoxy group—make it a versatile scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a building block in medicinal chemistry.